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Compound Name: Dimethomorph
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental impact of two widely used

fungicides, Dimethomorph and Chlorothalonil. The information presented is intended to assist

researchers and scientists in making informed decisions regarding the selection and use of

these compounds, with a focus on their potential ecological effects. All quantitative data is

supported by experimental evidence and is summarized for ease of comparison.

Overview of Physicochemical Properties and
Fungicidal Action
Dimethomorph is a systemic fungicide belonging to the cinnamic acid amide class. Its mode of

action in target fungi is the inhibition of phospholipid biosynthesis and cell wall formation,

leading to the disruption of the fungal life cycle.[1][2]

Chlorothalonil is a broad-spectrum, non-systemic (contact) fungicide from the chloronitrile

class. It is a multi-site inhibitor that reacts with glutathione (GSH) in fungal cells, inactivating

essential enzymes and disrupting cellular metabolism.[3][4]
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The following tables summarize the acute and chronic toxicity of Dimethomorph and

Chlorothalonil to a range of non-target organisms.

Table 1: Acute Toxicity to Non-Target Organisms
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Organism Test Endpoint Dimethomorph Chlorothalonil

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr LC50 1.5 - 6.2 mg/L[5] 0.0105 - 0.0171 mg/L

Bluegill Sunfish

(Lepomis

macrochirus)

96-hr LC50 >14 mg/L[6] 0.041 mg/L

Carp (Cyprinus

carpio)
96-hr LC50 18 mg/L[6] -

Aquatic Invertebrates

Daphnia magna 48-hr EC50 - 0.13 - 0.20 mg/L

Mysid Shrimp

(Americamysis bahia)
96-hr LC50 33 mg/L[5] -

Eastern Oyster

(Crassostrea virginica)

96-hr EC50 (shell

growth)
- 0.0073 mg/L[7]

Birds

Bobwhite Quail

(Colinus virginianus)
Acute Oral LD50 >2000 mg/kg[6] >2000 mg/kg

Mallard Duck (Anas

platyrhynchos)
Acute Oral LD50 >2000 mg/kg[6] >10,000 mg/kg

Bees

Honey Bee (Apis

mellifera)
Acute Contact LD50 >100 µ g/bee >100 µ g/bee

Acute Oral LD50 >102 µ g/bee [8] -

Earthworms

Eisenia fetida 14-day LC50 >1000 mg/kg soil 260 mg/kg soil
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Table 2: Chronic Toxicity to Aquatic Organisms

Organism Test Endpoint Dimethomorph Chlorothalonil

Fish

Rainbow Trout

(Oncorhynchus

mykiss)

28-day NOEC - 0.0014 mg/L

Aquatic Invertebrates

Daphnia magna
21-day NOEC

(reproduction)
- 0.0018 mg/L[7]

Environmental Fate
The persistence and mobility of a pesticide in the environment are critical factors in assessing

its long-term impact.

Table 3: Environmental Persistence and Bioaccumulation

Parameter Dimethomorph Chlorothalonil

Soil Half-life (Aerobic) 10 - 117 days[9][10] <1 - 58 days[11][12][13]

Water Half-life (Hydrolysis) Stable at pH 4, 7, 9[10]
Stable at pH 5 & 7; 38 days at

pH 9[4]

Bioconcentration Factor (BCF)

in fish
27 (estimated)[14] 9.4 - 264[1][15]

Experimental Protocols
The data presented in this guide are derived from studies conducted following standardized

international guidelines, primarily those established by the Organisation for Economic Co-

operation and Development (OECD).
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OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance

lethal to 50% of the test fish population (LC50) over a 96-hour period.[11][16][17] Fish are

exposed to a range of concentrations of the test substance under controlled conditions.

Mortalities are recorded at 24, 48, 72, and 96 hours.

OECD 202: Daphnia sp. Acute Immobilisation Test: This test evaluates the acute toxicity to

Daphnia magna. The concentration that causes immobilization in 50% of the daphnids

(EC50) is determined after a 48-hour exposure.

OECD 211: Daphnia magna Reproduction Test: This is a chronic toxicity test that assesses

the impact of a substance on the reproductive output of Daphnia magna over a 21-day

period. The No Observed Effect Concentration (NOEC) is determined.

Terrestrial Toxicity Testing
OECD 236: Avian Acute Oral Toxicity Test: This test determines the acute oral toxicity (LD50)

of a substance to birds. A single oral dose is administered to birds, and mortality is observed

over a specified period.

OECD 213: Honeybees, Acute Oral Toxicity Test: Adult worker honeybees are fed a diet

containing the test substance to determine the dose that is lethal to 50% of the bees (LD50)

over a 48 to 96-hour period.[3][12][18][19]

OECD 222: Earthworm, Acute Toxicity Test: This test evaluates the acute toxicity of a

substance to earthworms (e.g., Eisenia fetida) in artificial soil.[20][21][22][23][24] The

concentration that is lethal to 50% of the earthworms (LC50) is determined after 14 days.

Environmental Fate Testing
OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline is used to

determine the rate and route of degradation of a chemical in soil under both aerobic and

anaerobic conditions.[6][10][25][26][27] Radiolabeled test substance is applied to soil

samples, which are then incubated under controlled conditions.

OECD 111: Hydrolysis as a Function of pH: This test assesses the abiotic degradation of a

substance in water at different pH levels (typically 4, 7, and 9) to determine its hydrolytic

stability.[2][13][28][29]
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OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems: This test

evaluates the degradation and partitioning of a substance in a water-sediment system under

both aerobic and anaerobic conditions.[8][30][31][32]

Mechanisms of Toxicity in Non-Target Organisms
Chlorothalonil: Oxidative Stress Pathway
Chlorothalonil's multi-site inhibitory action is not specific to fungi and can affect other

organisms. In aquatic organisms, a key mechanism of toxicity involves the depletion of

glutathione (GSH), a critical antioxidant.[33][34][35][36][37] This leads to oxidative stress and

cellular damage.
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Chlorothalonil's mechanism of aquatic toxicity.

Dimethomorph: Impact on Soil Microbial Communities
While the specific biochemical pathways of Dimethomorph toxicity in many non-target

organisms are not as well-defined as for Chlorothalonil, its impact on soil microbial

communities has been studied.[1][5][14][38][39] Both fungicides can alter the structure and

function of these vital ecosystems.
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Dimethomorph Application Chlorothalonil Application
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Comparative impact on soil microbial ecosystems.

Comparative Environmental Risk Assessment
Workflow
The following diagram illustrates a generalized workflow for the comparative environmental risk

assessment of fungicides like Dimethomorph and Chlorothalonil.
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Workflow for comparative environmental risk assessment.

Conclusion
This comparative guide highlights significant differences in the environmental impact profiles of

Dimethomorph and Chlorothalonil.

Chlorothalonil exhibits high toxicity to aquatic organisms, particularly fish and invertebrates,

at low concentrations. Its primary metabolite is more persistent in the environment than the

parent compound. While it shows low acute toxicity to birds and bees, its impact on aquatic

ecosystems is a significant concern. The mechanism of toxicity through glutathione depletion

and subsequent oxidative stress is a key factor in its broad-spectrum effects on non-target

organisms.
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Dimethomorph generally demonstrates lower acute toxicity to aquatic organisms compared

to Chlorothalonil. It has low toxicity to birds and bees. Its persistence in soil is moderate, with

microbial degradation being the primary dissipation pathway.

Overall, from an environmental perspective, Dimethomorph presents a lower risk to aquatic

ecosystems than Chlorothalonil. However, the potential effects of both fungicides on soil

microbial communities warrant consideration, as alterations in these communities can have

long-term impacts on soil health and nutrient cycling.[1][7][14][38][39][40][41][42][43][44][45]

Researchers and environmental managers should consider these factors when selecting

fungicides and developing pest management strategies to minimize adverse environmental

consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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